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Compound of Interest

Compound Name: S-Ethylisothiourea hydrobromide

Cat. No.: B016267

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper disposal of chemical reagents is a critical component of laboratory safety and
environmental responsibility. This guide provides a clear, step-by-step process for the safe
disposal of S-Ethylisothiourea hydrobromide, ensuring compliance and minimizing risk.

According to the Safety Data Sheet (SDS) provided by Tokyo Chemical Industry, S-
Ethylisothiourea hydrobromide is not classified as a hazardous substance or mixture under
REGULATION (EC) No 1272/2008. This classification is a key determinant in its handling and
disposal protocols. However, it is crucial to always consult your institution's specific safety
guidelines and local regulations before proceeding with any chemical disposal.

Immediate Safety and Handling Precautions

Before initiating the disposal process, ensure that appropriate personal protective equipment
(PPE) is worn. This includes safety glasses, gloves, and a lab coat. Handle the compound in a
well-ventilated area to avoid inhalation of any dust particles. In case of a spill, prevent the
product from entering drains and collect the material in a manner that does not generate dust.

Disposal Protocol for S-Ethylisothiourea
Hydrobromide

The primary guideline for the disposal of S-Ethylisothiourea hydrobromide is to adhere to
local and national regulations. The non-hazardous nature of this compound simplifies the
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disposal process, but does not eliminate the need for careful practice.

Step 1: Container Preparation Ensure the original container is empty or that the waste material
Is securely contained in a clearly labeled, appropriate waste container.

Step 2: Waste Collection Collect the waste S-Ethylisothiourea hydrobromide, including any
contaminated materials from spill cleanup, and place it in the designated container.

Step 3: Consultation with Safety Officer Consult with your institution's Environmental Health
and Safety (EHS) officer or equivalent authority to confirm the appropriate disposal route.
Institutional protocols may vary.

Step 4: Disposal Based on the guidance from your EHS officer and local regulations, the
compound can typically be disposed of as non-hazardous chemical waste. This may involve
placing it in a specific waste stream for incineration or landfill at a licensed facility.

Quantitative Data Summary

While the Safety Data Sheet for S-Ethylisothiourea hydrobromide does not provide specific
quantitative data related to its disposal, the following table summarizes its key identifiers.

Identifier Value

CAS Number 1071-37-0
Molecular Formula CsHsN2S-HBr
Molecular Weight 185.09

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of S-
Ethylisothiourea hydrobromide.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b016267?utm_src=pdf-body
https://www.benchchem.com/product/b016267?utm_src=pdf-body
https://www.benchchem.com/product/b016267?utm_src=pdf-body
https://www.benchchem.com/product/b016267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

(Consult Safety Data Sheet (SDS))

l

Is the substance classified
as hazardous?

No (per SDS)
Follow non-hazardous

. Yes / Unsure
waste disposal protocol

r

Consult Institutional EHS
for specific procedures

l

Dispose of in accordance with
local and national regulations

Click to download full resolution via product page

Disposal Workflow for S-Ethylisothiourea Hydrobromide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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